1-(2-Fluorophenyl)-2-nitro-1-propanol
Description
“1-(2-Fluorophenyl)-2-nitro-1-propanol” is a complex organic compound. Based on its name, it likely contains a fluorophenyl group, a nitro group, and a propanol group . Compounds with similar structures are often used as intermediates in pharmaceutical manufacturing .
Synthesis Analysis
While specific synthesis methods for “1-(2-Fluorophenyl)-2-nitro-1-propanol” are not available, similar compounds often involve reactions such as cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Scientific Research Applications
Amphetamine Derivative Research
The compound, also known as 1-(2-Fluorophenyl)-2-propylamine (2-FA), is a noteworthy amphetamine derivative . It shares structural similarities with other amphetamine derivatives like methamphetamine and 3-fluoroamphetamine (3-FA) . This makes it valuable for research into the properties and effects of amphetamines.
Neurotransmitter Reuptake Inhibition
1-(2-Fluorophenyl)-2-propylamine is believed to function as a reuptake inhibitor of dopamine and norepinephrine . This could make it useful in studying the effects of these neurotransmitters and developing treatments for conditions related to their function.
Serotonin Receptor Agonism
In addition to its effects on dopamine and norepinephrine, 1-(2-Fluorophenyl)-2-propylamine also acts as an agonist of the serotonin receptor . This could have implications for research into mood disorders and other conditions related to serotonin function.
Antiparasitic Drug Development
Fluorophenyl-substituted compounds have shown promising antiparasitic activity . For example, the pyrimidobenzimidazole derivative 2a with a 3-fluorophenyl substituent was identified as a new antiparasitic compound showing excellent activities against Leishmania major parasites .
Cancer Treatment Research
Heterocyclic organic compounds, including fluorophenyl-substituted ones, play a crucial role in the design of new drugs for the treatment of various human diseases, including cancer .
Synthesis of Pyrazoles
1-(2-Fluorophenyl)pyrazoles can be synthesized from 1-(2-Fluorophenyl)-2-nitropropan-1-ol . These pyrazoles could have various applications in medicinal chemistry and drug development.
properties
IUPAC Name |
1-(2-fluorophenyl)-2-nitropropan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO3/c1-6(11(13)14)9(12)7-4-2-3-5-8(7)10/h2-6,9,12H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEOLJLDCYNVQTL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C1=CC=CC=C1F)O)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Fluorophenyl)-2-nitropropan-1-ol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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